Cas no 2138204-43-8 (Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate)

• Product Name: Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate
• CAS No: 2138204-43-8
• MF: C₈H₆F₃NaO₂S
• MW: 246.182022571564
• CID: 5958225
• PubChem ID: 165896496
• Update Time: 2025-10-29

Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate
• 2138204-43-8
• EN300-724296
• Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate

• Inchi： 1S/C8H7F3O2S.Na/c1-5-4-6(8(9,10)11)2-3-7(5)14(12)13;/h2-4H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： NSSRLRCSLCZLKX-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.99382937g/mol
• Monoisotopic Mass: 245.99382937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate

Comprehensive Overview of Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate (CAS No. 2138204-43-8)

Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate (CAS No. 2138204-43-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfinate functional group and trifluoromethyl moiety. This compound, often referred to as a sulfinate derivative, plays a pivotal role in modern synthetic chemistry, particularly in cross-coupling reactions and as a precursor for fluorinated aromatic compounds. Its molecular structure combines a benzene ring substituted with a methyl group and a trifluoromethyl group, making it a versatile intermediate for designing bioactive molecules.

The growing demand for trifluoromethylated compounds in drug discovery has propelled interest in Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate. Researchers highlight its utility in constructing CF3-containing scaffolds, a feature prevalent in FDA-approved drugs like antidepressants and antivirals. Recent studies emphasize its role in palladium-catalyzed reactions, where it acts as a mild sulfinating agent, enabling efficient C-S bond formation. This aligns with the industry's shift toward sustainable methodologies, as the compound often reduces the need for harsh reagents.

From an industrial perspective, Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate is valued for its stability and solubility in polar solvents, facilitating large-scale applications. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity, a critical factor for regulatory compliance in pharmaceutical synthesis. Environmental considerations also drive innovation, with efforts to optimize its synthesis via green chemistry principles, minimizing waste and energy consumption.

Emerging trends in precision agriculture further underscore the relevance of this compound. Its derivatives are explored as potential intermediates for herbicides and pesticides with improved selectivity and lower ecotoxicity. The trifluoromethyl group enhances lipophilicity, aiding in the penetration of plant cell membranes—a property leveraged in next-generation crop protection agents.

In summary, Sodium 2-methyl-4-(trifluoromethyl)benzene-1-sulfinate (CAS No. 2138204-43-8) exemplifies the intersection of innovation and practicality in chemical synthesis. Its applications span life sciences, materials science, and beyond, addressing contemporary challenges such as drug resistance and sustainable agriculture. As research advances, this compound is poised to remain a cornerstone in the development of novel fluorinated molecules.